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Compound of Interest

Compound Name: 4-Chloro-N,N-dimethylbenzamide

Cat. No.: B085207

4-Chloro-N,N-dimethylbenzamide, with the CAS Registry Number 14062-80-7, is a
substituted aromatic amide.[1][2] Its structure features a central benzamide core, substituted
with a chlorine atom at the para (4-) position of the benzene ring and two methyl groups on the
amide nitrogen. This specific arrangement of functional groups dictates its chemical behavior
and utility as a synthetic building block.

The chlorine atom acts as a deactivating but ortho-, para-directing group for electrophilic
aromatic substitution, while also providing a site for nucleophilic aromatic substitution under
certain conditions. The tertiary amide group is generally stable but can be hydrolyzed under
harsh acidic or basic conditions.
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Process Workup & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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